Cas no 1956-23-6 (2-amino-3-(1-benzothiophen-3-yl)propanoic acid)

• Product Name: 2-amino-3-(1-benzothiophen-3-yl)propanoic acid
• CAS No: 1956-23-6
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD00448073
• CID: 188487
• PubChem ID: 427076
• Update Time: 2025-04-19

2-amino-3-(1-benzothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-propanoicacid, a-amino-
• 3-(3-BENZO(B)THIENYL)ALANINE
• 3-(3-Benzothienyl)-DL-alanine
• 3-BENZOTHIENYL-DL-ALANINE
• (rac)-2-amino-
• (rac)-benzo[b]thiophen-3-yl-alanine
• 2-amino-3-(benzo[b]thiophen-3-yl)-propionic acid
• 2-amino-3-aminomethyl pyridine
• 2-Amino-3-aminomethylpyridin
• 2-amino-3-benzo[b]thiophen-3-yl-propionic acid
• 2-amino-3-methylaminopyridine
• 2-amino-3-pyridinemethanamine
• 3-pyridinemethanamine,2-amino-
• Ambcb4037637
• FT-0683183
• I05-2414
• rac-2-amino-3-(benzo[b]thiophen-3-yl)propanoic acid
• Benzo[b]thiophene-3-alanine
• alpha-Aminobenzo[b]thiophene-3-propionic acid
• beta-(Benzothien-3-yl)-DL-alanine
• 2-amino-3-(1-benzothiophen-3-yl)propanoic acid
• 3-(1-Benzothien-3-yl)alanine
• MFCD00448073
• AKOS017481385
• SCHEMBL514509
• 2-amino-3-(benzothiophen-3-yl)propanoic acid
• Benzo[b]thiophene-3-propanoicacid,a-amino-
• CS-0309113
• 2-Amino-3-(3-benzo[b]thienyl)propionic acid
• Z995104684
• A50244
• NSC206564
• L-3-(3-Benzothienyl)-alanine
• 72120-71-9
• AKOS003325207
• FT-0649688
• D-3-(3-Benzothienyl)-alanine
• 72170-71-9
• GAUUPDQWKHTCAX-UHFFFAOYSA-N
• beta-(3-benzo[b]thienyl)DL alanine
• beta-[3-benzo(b)thienyl]-dl-alanine
• 2-Amino-3-(benzo[b]thiophen-3-yl)propanoic acid
• EN300-1581770
• FT-0655296
• 1956-23-6
• 2-Amino-3-(benzo[b]thiophen-3-yl)propanoicacid
• H-beta-(3-Benzothienyl)-D-Ala-OH
• PS-3755
• 3-BENZO[B]THIOPHEN-3-YL-L-ALANINE

• MDL： MFCD00448073
• Inchi： 1S/C11H11NO2S/c12-9(11(13)14)5-7-6-15-10-4-2-1-3-8(7)10/h1-4,6,9H,5,12H2,(H,13,14)
• InChI Key： GAUUPDQWKHTCAX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 221.05113
• Monoisotopic Mass: 221.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.374
• Melting Point: 280 ºC
• PSA: 63.32
• LogP: 2.55600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives